4-chloro-6-methoxy-N-methyl-2-quinoline carboxamide

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: 4-chloro-6-methoxy-N-methylquinoline-2-carboxamide
• InChI: InChI=1S/C12H11ClN2O2/c1-14-12(16)11-6-9(13)8-5-7(17-2)3-4-10(8)15-11/h3-6H,1-2H3,(H,14,16)
• InChI Key: PLMQCEWBPPLDSD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NC2=C(C=C(C=C2)OC)C(=C1)Cl

Description

4-chloro-6-methoxy-N-methyl-2-quinoline carboxamide is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Embodiment 6: Preparation of 4-chloro-6-methoxyl-N-methyl-2-quinolinyl formamide 10 g of 4-chloro-6-methoxyquinolinyl-2-carbonyl chloride (obtained from embodiment 1) was reacted with 200 ml of 2M methylamine ethanol solution under 0° C. for 36 hours until the reaction finished. The solvent was evaporated under vacuum and the residues were added with water followed by stirring evenly. Ethyl acetate was added for extracting and the ethyl acetate layer was dried with anhydrous sodium sulfate. The ethyl acetate layer was removed under vacuum to obtain 9 g of 4-chloro-6-methoxy-N-methyl-2-quinoline carboxamide.